Cas no 2138242-25-6 (7-methyl-2-pentyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-methyl-2-pentyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138242-25-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6296054
• PubChem ID: 165478486
• Update Time: 2025-10-09

7-methyl-2-pentyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-pentyl-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1077845
• 7-methyl-2-pentyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138242-25-6

• Inchi： 1S/C12H17N3O/c1-3-4-5-6-10-13-11-7-9(2)8-12(16)15(11)14-10/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： KUVYSMIYNCGPGT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=C2N=C(CCCCC)NN21

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-methyl-2-pentyl-1,2,4triazolo1,5-apyridin-5-ol

7-Methyl-2-pentyl-1,2,4-triazolo[1,5-a]pyridin-5-ol: A Comprehensive Overview

The compound 7-methyl-2-pentyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, with the CAS number 2138242-25-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique structural properties and potential applications in drug design. The molecule's structure features a triazolo[1,5-a]pyridine ring system with a methyl group at position 7 and a pentyl chain at position 2. The hydroxyl group at position 5 further enhances its functional versatility.

Recent studies have highlighted the importance of 7-methyl-2-pentyl-1,2,4-triazolo[1,5-a]pyridin-5-ol in the development of novel therapeutic agents. Researchers have explored its potential as a scaffold for designing kinase inhibitors and other enzyme-targeting molecules. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for interactions with biological targets. Moreover, its pentyl chain introduces lipophilicity, which can improve bioavailability when incorporated into drug candidates.

The synthesis of 7-methyl-2-pentyl-1,2,4-triazolo[1,5-a]pyridin-5-ol involves a multi-step process that typically begins with the preparation of the triazolo[1,5-a]pyridine core. This is followed by functionalization at specific positions to introduce the methyl and pentyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance yield but also improve the overall efficiency of the reaction sequence.

In terms of applications, 7-methyl-2-pentyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has shown promise in various fields beyond medicine. For instance, its structural rigidity and functional groups make it a valuable component in the design of advanced materials such as sensors and optoelectronic devices. Additionally, recent research has explored its role in agrochemicals due to its potential as a plant growth regulator or pest control agent.

The compound's hydroxyl group at position 5 plays a crucial role in its reactivity and biological activity. This functional group allows for further derivatization, enabling the creation of diverse analogs with varying pharmacological profiles. By modifying the substituents on the triazolo[1,5-a]pyridine ring system, researchers can tailor the molecule's properties to suit specific applications.

In conclusion, 7-methyl-2-pentyl-1,2,4-triazolo[1,5-a]pyridin-5-ol represents a versatile platform for chemical innovation. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and technological frontiers.